Cas no 160806-26-8 (Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid))
160806-26-8 structure
Product Name:Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid)
CAS No:160806-26-8
MF:C24H34N4O8
MW:506.548766613007
CID:109589
PubChem ID:44315617
Update Time:2025-04-18
Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid) Chemical and Physical Properties
Names and Identifiers
-
- L-Alaninamide,N-acetyl-N-methyl-L-tyrosyl-L-valyl-N-(2-carboxy-1-formylethyl)-, (S)- (9CI)
- AC-(NME)TYR-VAL-ALA-ASP-CHO
- Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid)
- Acetyl-(N-methyl)tyrosyl-valyl-alanyl-aspartal
- Ac-MeYVAD-CHO
- N-ACETYL-N-METHYL-TYR-VAL-ALA-ASP-AL
- PASE 1 INHIBITOR
- CASPASE 1 INHIBITOR
- (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-2-[acetyl(methyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-4-oxobutanoic acid
- (S)-3-((S)-2-{(S)-2-[(S)-2-(Acetyl-methyl-amino)-3-(4-hydroxy-phenyl)-propionylamino]-3-methyl-butyrylamino}-propionylamino)-4-oxo-butyric acid
- BDBM50283338
- 160806-26-8
- CHEMBL77475
-
- Inchi: 1S/C24H34N4O8/c1-13(2)21(24(36)25-14(3)22(34)26-17(12-29)11-20(32)33)27-23(35)19(28(5)15(4)30)10-16-6-8-18(31)9-7-16/h6-9,12-14,17,19,21,31H,10-11H2,1-5H3,(H,25,36)(H,26,34)(H,27,35)(H,32,33)/t14-,17-,19-,21-/m0/s1
- InChI Key: HBYDKJCHUAGGDW-VJARNRFFSA-N
- SMILES: O=C([C@H](CC1C=CC(=CC=1)O)N(C(C)=O)C)N[C@H](C(N[C@@H](C)C(N[C@H](C=O)CC(=O)O)=O)=O)C(C)C
Computed Properties
- Exact Mass: 506.23800
- Monoisotopic Mass: 506.23766406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 36
- Rotatable Bond Count: 17
- Complexity: 810
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 182Ų
Experimental Properties
- Solubility: H2O: 1 mg/mL
- PSA: 182.21000
- LogP: 0.75820
Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A299025-1mg |
Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid) |
160806-26-8 | 1mg |
$ 460.00 | 2022-06-08 | ||
| TRC | A299025-2.5mg |
Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid) |
160806-26-8 | 2.5mg |
$ 745.00 | 2022-06-08 | ||
| TRC | A299025-5mg |
Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid) |
160806-26-8 | 5mg |
$ 1530.00 | 2022-06-08 |
Ac-N-Me-Tyr-Val-Ala-Asp-aldehyde (pseudo acid) Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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